Cas no 2034522-57-9 (4-(thiophen-2-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)benzamide)
4-(thiophen-2-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(thiophen-2-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)benzamide
- 4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide
- AKOS026699440
- 2034522-57-9
- F6561-7047
- N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-4-(thiophen-2-yl)benzamide
- 4-thiophen-2-yl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]benzamide
-
- Inchi: 1S/C20H18N6OS/c27-20(15-5-3-14(4-6-15)17-2-1-11-28-17)22-16-9-10-25(12-16)19-8-7-18-23-21-13-26(18)24-19/h1-8,11,13,16H,9-10,12H2,(H,22,27)
- InChI Key: UJBJKIRCTXMELC-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=CC(=CC=1)C(NC1CN(C2C=CC3=NN=CN3N=2)CC1)=O
Computed Properties
- Exact Mass: 390.12628039g/mol
- Monoisotopic Mass: 390.12628039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 104Ų
4-(thiophen-2-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6561-7047-2μmol |
4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide |
2034522-57-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7047-5μmol |
4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide |
2034522-57-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7047-10μmol |
4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide |
2034522-57-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7047-20μmol |
4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide |
2034522-57-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7047-1mg |
4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide |
2034522-57-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7047-2mg |
4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide |
2034522-57-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7047-3mg |
4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide |
2034522-57-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7047-4mg |
4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide |
2034522-57-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7047-5mg |
4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide |
2034522-57-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-7047-10mg |
4-(thiophen-2-yl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide |
2034522-57-9 | 10mg |
$79.0 | 2023-09-08 |
4-(thiophen-2-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)benzamide Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 4-(thiophen-2-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)benzamide
4-(Thiophen-2-yl)-N-(1-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide: A Comprehensive Overview
4-(Thiophen-2-yl)-N-(1-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide, with the CAS number 2034522-57-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiophene ring, a triazolopyridazine moiety, and a benzamide group. These structural elements contribute to its versatile properties and potential applications in drug discovery and advanced materials.
The thiophene ring in the molecule plays a crucial role in modulating electronic properties and enhancing stability. Recent studies have highlighted the importance of thiophene-containing compounds in various applications, including optoelectronics and sensors. The triazolopyridazine moiety further adds complexity to the molecule's structure, offering potential for hydrogen bonding and π-interactions, which are essential for bioavailability and target specificity in pharmaceuticals.
The benzamide group is another key feature of this compound, contributing to its ability to act as a ligand in metalloenzyme inhibition studies. Recent research has demonstrated that benzamide-containing compounds can effectively inhibit enzymes such as histone deacetylases (HDACs), making them promising candidates for anti-cancer therapies. The integration of these functional groups into a single molecule creates a highly versatile compound with potential applications across multiple therapeutic areas.
From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to assemble the complex structure of this molecule. The development of efficient synthetic routes has been a focal point of recent studies, driven by the need for scalable production methods to support preclinical testing.
In terms of biological activity, this compound has shown remarkable promise in vitro against several disease-relevant targets. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation and migration. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, highlighting its potential as a multi-target therapeutic agent.
The unique electronic properties of this compound also make it an attractive candidate for applications in organic electronics. Its ability to undergo charge transfer processes underlies its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound with high accuracy, facilitating its integration into device architectures.
In conclusion, 4-(Thiophen-2-yl)-N-(1-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)benzamide represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its intricate structure and functional groups endow it with exceptional properties that continue to be explored through ongoing research efforts.
2034522-57-9 (4-(thiophen-2-yl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)